Cas no 94109-55-4 (1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel-)

1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel- structure

94109-55-4 structure

Product Name:1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel-

CAS No:94109-55-4

MF:C₈H₁₈O₃

MW:162.226723194122

CID:818286

PubChem ID:56841190

Update Time:2025-04-19

1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

- 1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel-
- EINECS 302-497-2
- 94109-55-4
- NS00040067
- (R*,S*)-(1)-3-(3-Hydroxybutoxy)butanol
- DTXSID90240615
- Inchi： 1S/C8H18O3/c1-7(10)4-6-11-8(2)3-5-9/h7-10H,3-6H2,1-2H3/t7-,8+/m0/s1
- InChI Key： HNXKBOZFEUCZHF-JGVFFNPUSA-N
- SMILES： O(CC[C@H](C)O)[C@H](C)CCO

Computed Properties

Exact Mass: 162.125594432g/mol
Monoisotopic Mass: 162.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 85.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 49.7Å²

Experimental Properties

Density: 0.997±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 278.4±15.0 ºC (760 Torr),
Flash Point: 122.2±20.4 ºC,
Solubility: Dissolution (81 g/l) (25 º C),

1-Butanol,3-[(3R)-3-hydroxybutoxy]-, (3S)-rel- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

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